
Magnetic Transparency in Nickel-Aluminum
Bronze: Microstructural Control and Validation

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Bronze

CAS No.: 12597-70-5

Cat. No.: B228318

Get Quote

Executive Technical Synthesis
Scope: This guide delineates the metallurgical mechanisms governing magnetic permeability (

) in Nickel-Aluminum Bronze (NAB), specifically UNS C95800 and C95500. Core Thesis: While
copper is diamagnetic, the magnetic signature of NAB is strictly a function of the Iron (Fe)
partition coefficient between the

-matrix and the intermetallic

-phases. Operational Goal: Achieve a relative magnetic permeability

(often required for MRI compatibility and mine countermeasure vessels) by suppressing the
precipitation of coarse, ferromagnetic

phases through controlled quench-and-temper protocols.

Part 1: The Metallurgical Basis of Magnetism in NAB
The magnetic behavior of NAB is not intrinsic to the alloy class but is a derivative of its

microstructural evolution. The alloy system Cu-Al-Ni-Fe relies on Iron for grain refinement and
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Nickel for corrosion resistance. The interaction between these two elements determines the

magnetic state.

The Phase Conflict: -Phase Precipitation
In standard NAB (e.g., C95800), the microstructure consists of a Copper-rich

matrix and localized intermetallic precipitates known as "Kappa" (

) phases. The magnetic susceptibility of the bulk material depends entirely on the stoichiometry
and morphology of these phases.

Phase Morphology
Composition
Basis

Magnetic
Character

Risk Level

(Matrix)
FCC Solid

Solution
Cu-rich Diamagnetic Low

Large Rosettes

(>10µm) (Iron-rich) Ferromagnetic CRITICAL

Dendritic /

Globular (Iron-rich)
Weakly

Ferromagnetic
Moderate

Lamellar /

Eutectoid (Nickel-rich) Paramagnetic Low

Fine Precipitates

(<2µm)
Fe-rich

Superparamagne

tic
Low

The Mechanism of Failure: If the alloy is cooled slowly from the melt (equilibrium cooling), Iron

has sufficient time to segregate and form coarse

rosettes. These are essentially islands of iron-aluminide ferromagnetism within a non-magnetic
copper sea. To achieve "magnetic transparency," the Iron must be either retained in solid
solution or forced into the non-magnetic

(

) phase.
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The Nickel-Iron Ratio Rule
Empirical data suggests that magnetic permeability is inversely proportional to the Ni:Fe ratio.

Fe > Ni: Promotes free Iron precipitation (

). Result: High

(1.2 – 3.0).

Ni

Fe: Nickel sequesters Iron into complex Ni-Fe-Al structures that are paramagnetic. Result:
Low

(< 1.05).[1]

Standard Comparison:

C95500 (4.0% Fe, 4.0% Ni): Often exhibits

due to roughly equal Fe/Ni allowing some

formation.

C95800 (4.0% Fe, 4.5%+ Ni): Designed with Ni > Fe to suppress

, typically achieving

.

Part 2: Visualizing the Microstructural Evolution
The following diagram illustrates the causality between cooling rates, phase formation, and

resulting magnetic properties.
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Figure 1: Logical flow of phase transformations in NAB. Path A (Slow Cooling) leads to

ferromagnetic

formation, while Path B (Quench + Temper) stabilizes the non-magnetic

phase.

Part 3: Protocol 1 - Metallurgical Control (Heat
Treatment)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b228318/docs?utm_src=pdf-body-img#magnetic-transparency-in-nickel-aluminum-bronze-microstructural-control-and-validation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b228318?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


To guarantee low magnetic permeability for sensitive applications (e.g., MRI components,

mine-sweeping hardware), you cannot rely on "as-cast" properties. You must employ a T7

Temper Anneal to homogenize the structure.

The "Magnetic Transparency" Recipe
Objective: Dissolve

rosettes and transform the matrix into

.

Solution Annealing (Homogenization):

Temp: 875°C – 925°C.

Duration: 1 hour per inch of section thickness (min 2 hours).

Mechanism:[2] This re-dissolves the coarse Iron-rich segregations back into the

matrix.

Quenching:

Medium: Water or Forced Air (depending on section size).

Criticality: The cooling rate must be fast enough to prevent the reformation of

rosettes (approx. >15°C/min through the 800-600°C range).

Tempering (Precipitation Hardening):

Temp: 675°C – 725°C.

Duration: 6 hours.

Mechanism:[2] This precipitates the

(NiAl) phase and fine
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particles. Crucially, at this temperature, Nickel dominates the kinetics, forming non-
magnetic phases rather than ferromagnetic Iron clusters.

Part 4: Protocol 2 - Validation Workflow (ASTM
A342)
Trustworthiness in data requires adherence to recognized standards. For low-permeability

materials, ASTM A342 (Method 3) is the industry standard.

Experimental Setup
Instrument: Low-Mu Permeability Indicator (Severn Gauge) or Vibrating Sample

Magnetometer (VSM) for high precision.

Environment: Non-magnetic bench (wood or plastic), zero external field interference.

Specimen: Machined cylinder, 10mm diameter x 100mm length (standard bar).

Step-by-Step Measurement Protocol (Self-Validating)
Calibration Check:

Use a standard reference insert with a known

.[3][4][5]

Verify the gauge reads "Go" (Green) against this insert.

Surface Prep:

Remove all surface oxides using non-ferrous media (glass bead blast or alumina

sandpaper).

Why: Surface oxides can be Iron-enriched during casting, giving false positives.

Fluxmetric Test (ASTM A342 Method 1 - Alternative):

Place sample in a solenoid.
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Apply field

Oersteds.

Measure flux density

.

Calculate

.

Severn Gauge Test (Field Method):

Place the probe tip perpendicular to the sample surface.

Test at 3 random locations (Top, Middle, Bottom).

Pass Criteria: The magnet must not adhere to the sample when calibrated to the 1.05

insert.
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Figure 2: Quality Assurance workflow for verifying magnetic transparency according to ASTM

A342.

Part 5: Applications & Data Summary
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Comparative Magnetic Properties
Property

UNS C95800 (Alpha
NAB)

UNS C95500
(Standard NAB)

316L Stainless
Steel

Typical Permeability (

)
1.01 - 1.05 1.20 - 1.50 1.005 - 1.02

Fe Content 3.5 - 4.5% 3.0 - 5.0% Balance

Ni Content 4.0 - 5.0% 4.0 - 5.5% 10 - 14%

Microstructure Dispersed
Coarse

likely
Austenite

MRI Compatibility Excellent Poor Good

Biomedical & Defense Relevance
MRI Systems: C95800 is frequently used in structural components for MRI scanners. Even

slight magnetism can distort the

field homogeneity, ruining image quality. The T7 heat treatment is mandatory here.

Mine Countermeasures (MCM): Naval vessels hunting magnetic mines require hull fittings

with

to avoid triggering magnetic influence mines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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